Cas no 1006435-17-1 (3-{3-(Cyclopropylamino)carbonyl-1H-pyrazol-1-yl}propanoic Acid)

• Product Name: 3-{3-(Cyclopropylamino)carbonyl-1H-pyrazol-1-yl}propanoic Acid
• CAS No: 1006435-17-1
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• MDL: MFCD06806048
• CID: 3060488
• PubChem ID: 19623564
• Update Time: 2025-10-31

3-{3-(Cyclopropylamino)carbonyl-1H-pyrazol-1-yl}propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Cyclopropylcarbamoyl)-1H-pyrazol-1-yl)propanoic acid
• 3-(3-[(Cyclopropylamino)carbonyl]-1H-pyrazol-1-yl)propanoic acid
• 1006435-17-1
• 3-[3-(cyclopropylcarbamoyl)pyrazol-1-yl]propanoic acid
• GQB43517
• 3-{3-[(CYCLOPROPYLAMINO)CARBONYL]-1H-PYRAZOL-1-YL}PROPANOIC ACID
• AKOS000315165
• 3-[3-(cyclopropylcarbamoyl)-1H-pyrazol-1-yl]propanoic acid
• STK350293
• CS-0264341
• EN300-92618
• MFCD06806048
• 3-{3-(Cyclopropylamino)carbonyl-1H-pyrazol-1-yl}propanoic Acid

• MDL： MFCD06806048
• Inchi： 1S/C10H13N3O3/c14-9(15)4-6-13-5-3-8(12-13)10(16)11-7-1-2-7/h3,5,7H,1-2,4,6H2,(H,11,16)(H,14,15)
• InChI Key： AKTILQYFZBPOHQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN(CCC(=O)O)N=1)NC1CC1

Computed Properties

• Exact Mass: 223.09569129Da
• Monoisotopic Mass: 223.09569129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-{3-(Cyclopropylamino)carbonyl-1H-pyrazol-1-yl}propanoic Acid

Introduction to 3-{3-(Cyclopropylamino)carbonyl-1H-pyrazol-1-yl}propanoic Acid (CAS No. 1006435-17-1)

3-{3-(Cyclopropylamino)carbonyl-1H-pyrazol-1-yl}propanoic Acid, identified by the CAS number 1006435-17-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a cyclopropylamino group and a carboxylic acid moiety, contribute to its unique chemical properties and make it a valuable scaffold for medicinal chemistry applications.

The< strong>pyrazole ring in 3-{3-(Cyclopropylamino)carbonyl-1H-pyrazol-1-yl}propanoic Acid is a heterocyclic aromatic system that has been extensively studied for its role in various biological processes. Pyrazoles exhibit a wide range of pharmacological activities, including anti-inflammatory, antiviral, anticancer, and antimicrobial effects. The incorporation of the cyclopropylamino group into the pyrazole framework enhances the compound's metabolic stability and binding affinity to biological targets. This modification is particularly relevant in the context of drug design, where optimizing metabolic profiles can improve drug efficacy and reduce side effects.

The< strong>carboxylic acid functionality at the propionic acid moiety in 3-{3-(Cyclopropylamino)carbonyl-1H-pyrazol-1-yl}propanoic Acid provides a versatile site for further chemical modifications. Carboxylic acids are commonly used in drug development due to their ability to form hydrogen bonds, participate in ionic interactions, and serve as substrates for enzymatic reactions. This feature makes the compound a promising candidate for synthesizing more complex derivatives with tailored biological activities. For instance, it can be coupled with amines or alcohols via amide or ester bond formation, respectively, to generate novel molecules with enhanced pharmacological properties.

In recent years, there has been growing interest in leveraging computational methods and high-throughput screening to identify novel bioactive compounds. The< strong>cyclopropylamino group in 3-{3-(Cyclopropylamino)carbonyl-1H-pyrazol-1-yl}propanoic Acid has been shown to improve oral bioavailability by reducing metabolic degradation. This property is particularly important in drug development, where maximizing bioavailability is crucial for achieving therapeutic efficacy. Computational studies have also highlighted the potential of this compound as an inhibitor of certain enzymes implicated in inflammatory diseases. These findings align with recent research demonstrating the anti-inflammatory effects of pyrazole derivatives in preclinical models.

The< strong>propanoic acid component of 3-{3-(Cyclopropylamino)carbonyl-1H-pyrazol-1-yl}propanoic Acid contributes to its solubility and pharmacokinetic behavior. Carboxylic acid derivatives are known to exhibit good solubility in both aqueous and organic solvents, which facilitates their use in various formulation strategies. Additionally, the propanoic acid moiety can be further functionalized to introduce additional pharmacophores or improve pharmacokinetic profiles. For example, esters or amides derived from this moiety have been explored as prodrugs to enhance absorption or target specific tissues.

Recent advancements in medicinal chemistry have emphasized the importance of structure-based drug design and rational molecular optimization. The< strong>pyrazolopyranone scaffold, which is closely related to 3-{3-(Cyclopropylamino)carbonyl-1H-pyrazol-1-yl}propanoic Acid, has been extensively studied for its potential as an anti-cancer agent. Studies have shown that pyrazolopyranones can modulate key signaling pathways involved in tumor growth and progression. The cyclopropylamino group plays a critical role in stabilizing these interactions by enhancing binding affinity to target proteins. This observation underscores the importance of fine-tuning molecular structure to optimize biological activity.

The< strong>CAS number 1006435-17-1 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and regulatory filings. This standardized nomenclature system is essential for facilitating global collaboration and knowledge exchange in pharmaceutical research. Researchers often rely on CAS numbers to retrieve detailed information about chemical compounds, including synthesis methods, spectroscopic data, and biological activity profiles. The availability of comprehensive data on 3-{3-(Cyclopropylamino)carbonyl-1H-pyrazol-1-yl}propanoic Acid (CAS No. 1006435-17-1) underscores its significance as a building block in drug discovery efforts.

In conclusion,3-{3-(Cyclopropylamino)carbonyl-1H-pyrazol-1-y}propanoic Acid (CAS No. 1006435-17-1) represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features, including the cyclopropylamino group and carboxylic acid moiety, make it a versatile scaffold for developing novel therapeutic agents. Recent research highlights its potential applications in anti-inflammatory and anti-cancer therapies, driven by its ability to modulate key biological pathways. As computational methods continue to advance, compounds like this are likely to play an increasingly important role in next-generation drug development programs.